Cas no 942474-24-0 (2-Bromo-5-(methylsulphonyl)aniline)

• Product Name: 2-Bromo-5-(methylsulphonyl)aniline
• CAS No: 942474-24-0
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD09027715
• CID: 1027512
• PubChem ID: 26597513
• Update Time: 2025-04-20

2-Bromo-5-(methylsulphonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(methylsulphonyl)aniline
• 2-Bromo-5-methylsulfonylaniline
• 2-bromo-5-methanesulfonylaniline
• OR7945
• BS-18010
• BB 0216507
• 942474-24-0
• 2-Bromo-5-(methanesulfonyl)aniline
• CS-0150149
• VWPWDTCETLARFC-UHFFFAOYSA-N
• MFCD09027715
• AKOS009271211
• D82238
• 2-Bromo-5-(methylsulfonyl)aniline
• DTXSID30650193
• SCHEMBL1006804
• 2-Bromo-5-(methylsulfonyl)benzenamine
• 3-Amino-4-bromophenyl methyl sulphone
• DB-392767

• MDL： MFCD09027715
• Inchi： 1S/C7H8BrNO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,9H2,1H3
• InChI Key： VWPWDTCETLARFC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)S(C)(=O)=O

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Melting Point: 117-118
• PSA: 68.54000
• LogP: 3.09680

2-Bromo-5-(methylsulphonyl)aniline Security Information

• Hazard Statement： Irritant